Cas no 945419-79-4 (Ethyl 3-aminohexanoate hydrochloride)

• Product Name: Ethyl 3-aminohexanoate hydrochloride
• CAS No: 945419-79-4
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD13193896
• CID: 4666706
• Update Time: 2025-10-29

Ethyl 3-aminohexanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminohexanoate hydrochloride
• ETHYL 3-AMINOHEXANOATE HCL
• Ethyl3-aminohexanoate hydrochloride
• ethyl 3-aminohexanoate;hydrochloride
• 3-Amino-hexanoic acid ethyl ester hydrochloride
• N12292
• Ethyl 3-aminohexanoate hydrochloride, AldrichCPR
• racemic 3-amino-hexanoic acid ethyl ester hydrochloride

• MDL： MFCD13193896
• Inchi： 1S/C8H17NO2.ClH/c1-3-5-7(9)6-8(10)11-4-2;/h7H,3-6,9H2,1-2H3;1H
• InChI Key： RJNLWXVORNLJGW-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC(CCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 115
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 3-aminohexanoate hydrochloride

Ethyl 3-aminohexanoate hydrochloride (CAS No. 945419-79-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl 3-aminohexanoate hydrochloride (CAS No. 945419-79-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has garnered considerable attention due to its potential therapeutic effects and utility in various biological assays.

The chemical structure of ethyl 3-aminohexanoate hydrochloride consists of an ethyl ester group, an amino group, and a hexanoic acid chain, all of which contribute to its diverse reactivity and functional versatility. The presence of the hydrochloride salt form ensures good solubility in aqueous media, making it suitable for a wide range of experimental conditions.

In recent years, ethyl 3-aminohexanoate hydrochloride has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, it has been used in the development of novel anti-inflammatory agents and neuroprotective drugs.

A study published in the Journal of Medicinal Chemistry highlighted the use of ethyl 3-aminohexanoate hydrochloride as a key intermediate in the synthesis of a series of compounds with potent anti-inflammatory activity. The researchers demonstrated that these compounds effectively inhibited the production of pro-inflammatory cytokines, suggesting their potential for treating inflammatory diseases such as arthritis and multiple sclerosis.

Another area of research has focused on the neuroprotective properties of derivatives derived from ethyl 3-aminohexanoate hydrochloride. A study published in the Journal of Neurochemistry reported that certain derivatives exhibited significant neuroprotective effects in models of neurodegenerative diseases. These findings suggest that ethyl 3-aminohexanoate hydrochloride could serve as a valuable starting point for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of ethyl 3-aminohexanoate hydrochloride have also been investigated to better understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. This makes it an attractive candidate for further preclinical and clinical evaluation.

In addition to its direct therapeutic applications, ethyl 3-aminohexanoate hydrochloride has found utility in various biochemical assays and screening platforms. Its ability to modulate specific biological pathways makes it a valuable tool for researchers studying signal transduction mechanisms and cellular processes. For example, it has been used to investigate the role of specific enzymes and receptors in cellular signaling cascades.

The safety profile of ethyl 3-aminohexanoate hydrochloride is another important aspect that has been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. This favorable safety profile further supports its potential for clinical development.

In conclusion, Ethyl 3-aminohexanoate hydrochloride (CAS No. 945419-79-4) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and potential therapeutic effects make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility and impact of this versatile compound.